molecular formula C16H25N3O2 B8657725 N,N-diethyl-4-(4-methoxyphenyl)piperazine-1-carboxamide CAS No. 80518-56-5

N,N-diethyl-4-(4-methoxyphenyl)piperazine-1-carboxamide

Cat. No.: B8657725
CAS No.: 80518-56-5
M. Wt: 291.39 g/mol
InChI Key: ZYXURUJGOKPLQF-UHFFFAOYSA-N
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Description

N,N-diethyl-4-(4-methoxyphenyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C16H25N3O2 and its molecular weight is 291.39 g/mol. The purity is usually 95%.
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Properties

CAS No.

80518-56-5

Molecular Formula

C16H25N3O2

Molecular Weight

291.39 g/mol

IUPAC Name

N,N-diethyl-4-(4-methoxyphenyl)piperazine-1-carboxamide

InChI

InChI=1S/C16H25N3O2/c1-4-17(5-2)16(20)19-12-10-18(11-13-19)14-6-8-15(21-3)9-7-14/h6-9H,4-5,10-13H2,1-3H3

InChI Key

ZYXURUJGOKPLQF-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C(=O)N1CCN(CC1)C2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 75 ml of chloroform was dissolved 10.4 g (0.054 mole) of 1-(4-methoxyphenyl)piperazine at room temperature, and a solution of 7.4 g (0.054 mole) of diethylcarbamoyl chloride in 50 ml of chloroform was dropped to the above solution over a period of 30 minutes. The mixture was stirred at 50° C. for 2 hours, and the insoluble substance was removed, and the filtrate was concentrated under reduced pressure and 100 ml of a 35% aqueous solution of sodium hydroxide and 300 ml of ether were added to the concentrate. The mixture was stirred for a certain time, and the ether layer was dried with anhydrous sodium sulfate and the solvent was removed by distillation under reduced pressure, and the residue was purified by silica gel chromatography and distillation under reduced pressure to obtain 7.4 of purified 1-(4-methoxyphenyl)-4-diethylcarbamoylpiperazine having a boiling point 195° C. at 0.5 mm Hg. The yield was 47.0%. Elementary analysis values are as follows.
Quantity
7.4 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
10.4 g
Type
reactant
Reaction Step Two
Quantity
75 mL
Type
solvent
Reaction Step Two

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